4-Chloro-2-(2,4-dichlorophenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-2-(2,4-dichlorophenyl)benzoic acid
• InChI: InChI=1S/C13H7Cl3O2/c14-7-2-4-10(13(17)18)11(5-7)9-3-1-8(15)6-12(9)16/h1-6H,(H,17,18)
• InChI Key: AIOKIJSNRNJXKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C2=C(C=CC(=C2)Cl)C(=O)O
• Molecular Formula: C13H7Cl3O2
• DSSTOX Substance ID: DTXSID80691218
• Molecular Weight: 301.5 g/mol
• CAS RN: 1261970-60-8

Description

4-Chloro-2-(2,4-dichlorophenyl)benzoic acid, commonly known as 4-chloro-2-DCPB, is a widely used chemical in scientific research. It is a white, crystalline solid with a molecular weight of 290.2 g/mol. It is an aromatic acid, meaning it has a benzene ring with a carboxylic acid group attached. 4-chloro-2-DCPB has a variety of applications in scientific research, including as an inhibitor of several enzymes, as a substrate for several biochemical reactions, and as a reagent for organic synthesis.

Scientific Research Applications

4-chloro-2-DCPB has several scientific research applications. It is commonly used as an inhibitor of several enzymes, such as acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter. 4-chloro-2-DCPB has also been used as a substrate for several biochemical reactions, such as the oxidation of alcohols to aldehydes and ketones. Additionally, 4-chloro-2-DCPB has been used as a reagent for organic synthesis, such as in the synthesis of 4-chloro-2-aminophenol.

Mechanism of Action

The exact mechanism of action of 4-chloro-2-DCPB is not fully understood. However, it is thought to act as an inhibitor of enzymes by binding to and blocking the active site of the enzyme, preventing it from binding to its substrate. Additionally, 4-chloro-2-DCPB is thought to act as a substrate for biochemical reactions by being oxidized or reduced, depending on the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-chloro-2-DCPB are not fully understood. However, it is thought to have a variety of effects, depending on the application. For example, when used as an inhibitor of acetylcholinesterase, 4-chloro-2-DCPB is thought to increase the levels of acetylcholine in the body, which can lead to increased alertness and improved memory. Additionally, when used as a substrate for biochemical reactions, 4-chloro-2-DCPB is thought to be involved in the formation of a variety of compounds, depending on the reaction.

Advantages and Limitations for Lab Experiments

4-chloro-2-DCPB has several advantages and limitations for lab experiments. One advantage of 4-chloro-2-DCPB is that it is relatively easy to synthesize, as it can be synthesized in a three step process. Additionally, 4-chloro-2-DCPB is relatively stable, meaning it can be stored for long periods of time without significant degradation. One limitation of 4-chloro-2-DCPB is that it is not very soluble in water, meaning it is not suitable for use in aqueous solutions. Additionally, 4-chloro-2-DCPB is not very stable in the presence of light, meaning it should be stored in a dark environment.

Future Directions

The potential future directions for 4-chloro-2-DCPB are numerous. One potential future direction is to investigate the effects of 4-chloro-2-DCPB on other enzymes, such as proteases and lipases. Additionally, 4-chloro-2-DCPB could be used in the synthesis of other compounds, such as pharmaceuticals and agrochemicals. Furthermore, 4-chloro-2-DCPB could be used as a reagent in organic reactions, such as in the synthesis of other aromatic compounds. Finally, 4-chloro-2-DCPB could be used in the study of biochemical pathways, such as in the study of metabolic pathways.

Synthesis Methods

4-chloro-2-DCPB can be synthesized in a three step process. The first step involves reacting aniline with para-chlorobenzotrichloride in the presence of a base, such as pyridine, to form para-chlorobenzotrichloride aniline. This reaction is typically carried out in an organic solvent, such as dichloromethane, at a temperature of around 0°C. The second step involves reacting para-chlorobenzotrichloride aniline with sulfuric acid to form 4-chloro-2-(2,4-dichlorophenyl)benzoic acid. This reaction also typically occurs in an organic solvent, such as dichloromethane, at a temperature of around 0°C. The third step involves recrystallizing the product from a suitable solvent, such as ethanol or methanol, to obtain the pure 4-chloro-2-DCPB.